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Compound of Interest |

2,6-Dimethoxy-4-
Compound Name:
nitrobenzaldehyde

Cat. No.: B8028202

Get Quote

Executive Summary

2,6-Dimethoxy-4-nitrobenzaldehyde (CAS: 1803842-51-4) is a substituted aromatic aldehyde
used primarily as a synthetic intermediate.[1] While mono-nitro aromatic compounds are

generally more stable than their poly-nitro counterparts (e.g., TNT), they retain potential shock
sensitivity and thermal instability, particularly when dry or in the presence of alkaline
contaminants.

Core Directive: Do NOT attempt bench-top chemical deactivation (e.g., oxidation or reduction)
as a primary disposal method. The risk of generating unstable nitrated by-products or triggering
a runaway exothermic reaction is unnecessary. The only authorized disposal route is
commercial high-temperature incineration via a licensed hazardous waste contractor.

Chemical Identity & Hazard Assessment[2][3][4]

Before initiating disposal, verify the specific isomer identity. The 2,6-dimethoxy substitution
pattern creates steric crowding around the aldehyde, influencing its reactivity compared to
other isomers (e.g., 6-nitroveratraldehyde).
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Property Data

Chemical Name 2,6-Dimethoxy-4-nitrobenzaldehyde
CAS Number 1803842-51-4

Molecular Formula CoHoNOs

Molecular Weight 211.17 g/mol

Physical State Yellow crystalline solid

Skin/Eye Irritant (Cat 2), STOT-SE 3

Key Hazards (Respiratory), Potential Energetic Material (Nitro

group)

4.1B (Flammable Solids) or 11 (Combustible

Storage Class ) N
Solids) - Check SDS specific to vendor

Incompatible with Strong Oxidizers, Strong
Reactivity Bases (can form explosive salts), and Reducing

Agents.

Critical Safety Note: The "Nitro-Aldehyde" Risk

Nitrobenzaldehydes possess two reactive functionalities:
e Nitro Group (-NO2): Provides oxygen for combustion; imparts shock/friction sensitivity.

o Aldehyde Group (-CHO): Susceptible to autoxidation to form carboxylic acids (which may
alter pH and stability) or formation of peroxides if ether linkages are cleaved (less likely here
but possible).

Do not store old, dried-out samples indefinitely. Old samples may accumulate degradation
products that increase sensitivity.

Waste Classification (RCRA & EPA)

This compound does not have a specific "P" or "U" list citation under the Resource
Conservation and Recovery Act (RCRA). Therefore, it must be characterized by the generator
(you) based on its properties.
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Classification Criteria Status Action

. . ) Default to Characteristic Waste
Listed Waste (P/U List) Not Listed o
determination.

If flash point < 60°C (unlikely
Ignitability (D0O01) Likely for solid) or burns vigorously.
Manage as D001 to be safe.

If the compound undergoes

violent change without
Reactivity (D003) Possible detonating or forms potentially

explosive mixtures with water.

Manage as D003 if unsure.

Unless TCLP testing proves
Toxicity (D004-D043) Not standard otherwise, assume toxic

properties.

Operational Rule: Conservatively manage this waste as Hazardous Chemical Waste with the
profile: Toxic, Irritant, Organics containing Nitrogen.

Segregation & Packaging Protocol

Proper segregation prevents the formation of "incompatible cocktails" in waste drums.

Compatibility Matrix
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Waste Stream Compatibility Reason for Segregation

High risk of fire/explosion. Nitro
Oxidizers (Nitrates, Peroxides) @ INCOMPATIBLE group acts as fuel/oxidizer
bridge.

Aldehydes undergo
] Cannizzaro reactions; Nitro
Strong Bases (NaOH, Amines) @ INCOMPATIBLE -
groups can form sensitive

salts.

Generally safe, but increases

Halogenated Solvents Conditional incineration costs. Keep

separate if possible.

Alcohols, Acetone, Non-halo
Combustible Organics @ COMPATIBLE solvents are suitable carriers
for solution waste.

Packaging Steps

Primary Container: Use the original manufacturer's amber glass vial if possible. If
transferring, use a High-Density Polyethylene (HDPE) or Amber Glass jar with a PTFE-lined

screw cap.

o Why Amber? The compound is light-sensitive. Photochemical degradation can produce
unknown, potentially unstable species.

Labeling: Affix a hazardous waste label immediately.
o Constituents: "2,6-Dimethoxy-4-nitrobenzaldehyde” (Do not use abbreviations).[1]

o Hazards: Check "Toxic" and "Irritant".[2] Add "Nitro-Aromatic” as a special note for the

waste handlers.

Secondary Containment: Place the sealed primary container inside a clear plastic zip-top
bag to contain any leakage/dust.
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Disposal Workflow

The following decision logic ensures the compound is routed to the correct destruction facility
(Incineration).

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8028202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
2,6-Dimethoxy-4-nitrobenzaldehyde

Solid Waste Solution Waste

Place in Amber Glass/HDPE Jar Solvent Compatibility check:
(Do NOT use metal) Is it an Oxidizer or Strong Base?

STOP: Do not mix. Collect in 'Organic Solvents'

LB IS, (TN WO e e Precipitate or neutralize first. WESCRSICE]

Satellite Accumulation Area
(Cool, Dry, Dark)

Request EHS Pickup
Declare: 'High Energy Precursor’

Commercial Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and disposal of nitro-aromatic aldehyde waste.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8028202/docs?utm_src=pdf-body-img#2-6-dimethoxy-4-nitrobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8028202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Spill Response

If a spill occurs, immediate action is required to prevent dust dispersion (inhalation hazard) and
contact with incompatibles.

o Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved
recommended), Safety Goggles, and a Lab Coat. If powder is fine/dusty, use an N95
respirator or work inside a fume hood.

e Containment:

o Solid Spill: Do NOT sweep dry. Dry sweeping generates static charge, which can trigger
nitro compounds.

o Technique: Cover the spill with wet paper towels (water or ethanol) to dampen the powder.
Scoop the wet slurry into a waste container.

o Decontamination: Wipe the surface with a mild soap solution. Do not use bleach (oxidizer) or
strong caustic soda (base), as these react with the aldehyde/nitro groups.

o Disposal of Debris: All spill cleanup materials (towels, gloves) must be disposed of as
hazardous chemical waste, same as the pure chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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